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Compound of Interest

Compound Name: 3-lodopyridazine

Cat. No.: B154842

Disclaimer: Initial searches for the requested compound, 3-lodopyridazine, yielded no specific
guantitative data regarding its solubility and stability. However, substantial information is
available for a structurally similar compound, 3-lodopyridine. It is highly probable that "3-
lodopyridazine" was a typographical error in the initial request. Therefore, this technical guide
focuses on 3-lodopyridine to provide a comprehensive response in the requested format. All
data and information presented herein pertain to 3-lodopyridine (CAS No. 1120-90-7).

This technical guide provides a detailed overview of the solubility and stability of 3-
lodopyridine, a key intermediate in the synthesis of pharmaceuticals and other fine chemicals.
This document is intended for researchers, scientists, and drug development professionals,
offering a summary of available data, detailed experimental protocols, and visualizations to
facilitate a comprehensive understanding of this compound's physicochemical properties.

Core Compound Information

3-lodopyridine is a halogenated aromatic heterocycle. Its physical and chemical properties are
foundational to its behavior in various solvent systems and under different environmental
conditions.
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Property Value Reference
Molecular Formula CsH4IN
Molecular Weight 205.00 g/mol
CAS Number 1120-90-7
Melting Point 53-56 °C (lit.) [1]
Boiling Point 90-92 °C at 14 mmHg [1]
Appearance White to light yellow crystalline 2]
powder
Flash Point 106.7 °C (closed cup)

Solubility Profile

While extensive quantitative solubility data for 3-lodopyridine in a wide range of organic
solvents is not readily available in the public domain, its general solubility characteristics can be
inferred from its structure and available qualitative descriptions. It is described as being slightly
soluble in water.[3] The following table provides a framework for documenting experimentally

determined solubility.
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Solubility ( g/100

Solvent Temperature (°C) Method
mL)
) Qualitative
Water 25 Slightly soluble )
Observation

Ethanol 25 Data not available Isothermal Equilibrium
Methanol 25 Data not available Isothermal Equilibrium
Acetone 25 Data not available Isothermal Equilibrium
Dichloromethane 25 Data not available Isothermal Equilibrium
Toluene 25 Data not available Isothermal Equilibrium
N,N- : -

25 Data not available Isothermal Equilibrium

Dimethylformamide

Dimethyl Sulfoxide 25 Data not available Isothermal Equilibrium

Stability Profile

3-lodopyridine is generally stable at room temperature in closed containers under normal
storage and handling conditions.[4] However, its stability can be influenced by factors such as
light, temperature, and reactive chemical species.

Condition Observation Products

Thermal Stable at room temperature. Data not available
Hydrolytic Data not available Data not available
Photostability Light sensitive.[1] Data not available

o Incompatible with strong ,
Oxidative Stress o Data not available
oxidizing agents.[4]

) Incompatible with strong acids )
Acid/Base Stress Data not available
and bases.[4]
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Experimental Protocols
Solubility Determination: Isothermal Equilibrium Method

This method determines the equilibrium solubility of a compound in a specific solvent at a
constant temperature.

Workflow for Isothermal Equilibrium Solubility Determination
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Caption: Workflow for determining thermodynamic solubility.

o Preparation of Saturated Solution: Add an excess amount of solid 3-lodopyridine to a vial
containing the solvent of interest. The presence of undissolved solid is crucial.

o Equilibration: Seal the vial and agitate it at a constant temperature using a shaker or
magnetic stirrer for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, separate the undissolved solid from the saturated
solution. This is typically achieved by centrifugation followed by filtration through a fine-pored
(e.g., 0.22 um) filter.

o Concentration Analysis: Accurately dilute an aliquot of the clear, saturated filtrate with a
suitable solvent. Determine the concentration of 3-lodopyridine in the diluted sample using a
validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection or UV-Vis spectroscopy.

» Solubility Calculation: Calculate the solubility of 3-lodopyridine in the solvent based on the
determined concentration and the dilution factor.

Stability Testing: Forced Degradation Studies
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Forced degradation studies are conducted to understand the intrinsic stability of a compound
and to identify potential degradation products.

Logical Flow for Forced Degradation Studies
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Caption: Overview of forced degradation study design.
o Sample Preparation: Prepare solutions of 3-lodopyridine in appropriate solvents.
e Application of Stress Conditions:

o Thermal Stability: Expose solid and solution samples to elevated temperatures (e.g., 40°C,
60°C, 80°C).

o Hydrolytic Stability: Expose solutions to acidic (e.g., 0.1 M HCI), basic (e.g., 0.1 M NaOH),
and neutral (water) conditions at room and elevated temperatures.

o Oxidative Stability: Treat a solution of the compound with an oxidizing agent, such as
hydrogen peroxide (e.g., 3% H202).
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o Photostability: Expose solid and solution samples to controlled light conditions, including
both UV and visible light, as per ICH Q1B guidelines.[5]

o Time Points: Collect samples at various time points throughout the stress testing (e.g., 0, 24,
48, 72 hours).

o Analysis: Analyze the stressed samples using a stability-indicating HPLC method to separate
the parent compound from any degradation products.

o Degradant Identification: If significant degradation is observed, use techniques like Liquid
Chromatography-Mass Spectrometry (LC-MS) to identify the structure of the degradation
products.

Signaling Pathways and Logical Relationships

As 3-lodopyridine is a synthetic intermediate, it is not directly involved in biological signaling
pathways. However, its derivatives are of interest in drug discovery. The following diagram
illustrates a logical relationship in a hypothetical drug discovery workflow where understanding
the physicochemical properties of an intermediate like 3-lodopyridine is crucial.

Role of Physicochemical Properties in Drug Discovery

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.ema.europa.eu/en/ich-q1b-photostability-testing-new-active-substances-medicinal-products-scientific-guideline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-lodopyridine
(Building Block)

Synthesis of
Novel Derivatives

Physicochemical Rrofiling
(Lead OptimizatiorD

(Formulation DevelopmenD

Greclinical Studies)

Click to download full resolution via product page

Caption: Importance of solubility and stability in a drug discovery cascade.

This guide provides a foundational understanding of the solubility and stability of 3-
lodopyridine. For any specific application, it is imperative to determine these properties
experimentally under the relevant conditions. The provided protocols offer a starting point for
such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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